Cas no 2832388-34-6 (Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate)

• Product Name: Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate
• CAS No: 2832388-34-6
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• CID: 5379001
• PubChem ID: 142696811
• Update Time: 2025-05-26

Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate
• methyl 4-hydroxythieno[3,2-d]pyrimidine-6-carboxylate
• 2832388-34-6
• Methyl 4-oxo-1,4-dihydrothieno[3,2-d]pyrimidine-6-carboxylate
• PS-17283
• F78147

• Inchi： 1S/C8H6N2O3S/c1-13-8(12)5-2-4-6(14-5)7(11)10-3-9-4/h2-3H,1H3,(H,9,10,11)
• InChI Key： KLPZAWVFTJYMKP-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC(C(OC)=O)=CC=2N=1

Computed Properties

• Exact Mass: 210.00991323g/mol
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.8±55.0 °C(Predicted)
• pka: 0.44±0.20(Predicted)

Additional information on Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate

Methyl 3,4-Dihydro-4-Oxothieno[3,2-D]Pyrimidine-6-Carboxylate: A Comprehensive Overview

The compound Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate (CAS No. 2832388-34-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a fused thienopyrimidine ring system with a methyl ester group at the 6-position and a hydroxyl group at the 4-position of the thienopyrimidine ring.

Recent studies have highlighted the antitumor activity of this compound, particularly in targeting various cancer cell lines. Researchers have demonstrated that Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selectivity makes it a promising candidate for the development of targeted anticancer therapies. Additionally, the compound has shown potential in inhibiting key enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug discovery.

The synthesis of Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate involves a multi-step process that typically includes the formation of the thienopyrimidine core followed by functionalization at specific positions. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. These improvements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently suggests that it could be effective as an oral or parenteral therapeutic agent. Furthermore, preliminary toxicological studies indicate that Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate has a low toxicity profile at therapeutic doses, which is a critical factor for its potential use in human medicine.

The structural uniqueness of this compound lies in its thienopyrimidine scaffold, which provides multiple sites for further functionalization. This feature allows chemists to explore various analogs with enhanced biological activities or improved pharmacokinetic properties. For instance, substituting the methyl ester group with other functional groups has been shown to modulate both the solubility and bioavailability of the compound.

Recent research has also focused on the antimicrobial activity of Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate, particularly against multidrug-resistant bacterial strains. The compound has demonstrated potent activity against gram-positive and gram-negative bacteria, making it a potential candidate for developing new antibiotics. This dual functionality—combining antitumor and antimicrobial properties—underscores its versatility as a lead compound in drug discovery.

In conclusion, Methyl 3,4-dihydro-4-oxothieno[3,2-d]pyrimidine-6-carboxylate (CAS No. 2832388-34-6) is a versatile and promising molecule with significant potential in various therapeutic areas. Its unique structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it holds great promise for advancing modern medicine.